Cas no 31488-75-2 (1H-Benzimidazole-1-ethanamine,N-ethyl-)

• Product Name: 1H-Benzimidazole-1-ethanamine,N-ethyl-
• CAS No: 31488-75-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 299117
• PubChem ID: 43479099
• Update Time: 2025-04-19

1H-Benzimidazole-1-ethanamine,N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-ethanamine,N-ethyl-
• Benzimidazole,1-[2-(ethylamino)ethyl]- (8CI)
• 2-(1H-Benzo[d]imidazol-1-yl)-N-ethylethanamine
• AKOS009513097
• 31488-75-2
• SCHEMBL24863183

• Inchi： 1S/C11H15N3/c1-2-12-7-8-14-9-13-10-5-3-4-6-11(10)14/h3-6,9,12H,2,7-8H2,1H3
• InChI Key： DPMIMDPCWORIMS-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)CCNCC

Computed Properties

• Exact Mass: 189.12675
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 29.85